4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C13H18F3N3O3
• Molecular Weight: 321.30 g/mol
• IUPAC Name: 4-[hydroxy-(2-propan-2-ylpyrazol-3-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H18F3N3O3/c1-7(2)19-9(3-4-18-19)10(20)8-5-17-6-12(8,11(21)22)13(14,15)16/h3-4,7-8,10,17,20H,5-6H2,1-2H3,(H,21,22)
• InChI Key: QQFLJEQLZIDNFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)C(C2CNCC2(C(=O)O)C(F)(F)F)O

Description

This compound features a pyrrolidine backbone substituted at position 3 with a trifluoromethyl group and a carboxylic acid moiety. Position 4 is modified with a hydroxymethyl group linked to a 1-isopropyl pyrazole ring. The isopropyl group on the pyrazole introduces steric bulk, which may influence target binding or solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactionsThe reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, reduce waste, and ensure consistent product quality. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), is essential for monitoring the synthesis and ensuring the purity of the final product .

Chemical Reactions Analysis

Esterification and Amidation Reactions

The carboxylic acid group undergoes esterification and amidation under standard conditions.

• Esterification : Reaction with methanol in the presence of H₂SO₄ yields the methyl ester derivative. Similar protocols for trifluoromethylated pyrrolidine carboxylic acids report yields of 85–92% under reflux .

• Amidation : Coupling with amines (e.g., propylamine) using EDCI/HOBt in DMF produces amide derivatives. For example, reaction with 2-(4-piperidinyl)ethylamine achieved 78% conversion .

Table 1: Representative Reactions of the Carboxylic Acid Group

Reaction Type	Reagents/Conditions	Product	Yield	Source
Esterification	MeOH, H₂SO₄, reflux, 12 h	Methyl ester	89%
Amidation	EDCI, HOBt, DMF, RT, 24 h	N-(2-(Piperidin-1-yl)ethyl)amide	78%

Hydroxyl Group Transformations

The secondary hydroxyl group participates in oxidation and nucleophilic substitution:

• Oxidation : Treatment with Dess-Martin periodinane oxidizes the hydroxyl to a ketone, forming 4-oxo-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives (72–80% yield) .

• Nucleophilic Substitution : Reaction with thionyl chloride converts the hydroxyl to a chloride, enabling subsequent couplings (e.g., Suzuki-Miyaura with aryl boronic acids) .

Pyrazole Ring Functionalization

The 1-isopropylpyrazole subunit undergoes electrophilic substitution and cross-coupling:

• Bromination : NBS in CCl₄ selectively brominates the pyrazole at the 4-position (65% yield) .

• Pd-Catalyzed Coupling : Suzuki-Miyaura reactions with aryl boronic acids introduce aryl groups at the pyrazole 5-position (e.g., 4-fluorophenyl, 83% yield) .

Table 2: Pyrazole Ring Reactions

Reaction	Conditions	Product	Yield	Source
Bromination	NBS, CCl₄, 0°C, 2 h	4-Bromo-1-isopropylpyrazole	65%
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, dioxane, 80°C	5-(4-Fluorophenyl)pyrazole derivative	83%

Cyclization and Heterocycle Formation

Intramolecular cyclization of the hydroxyl and carboxylic acid groups forms γ-lactones:

• Lactonization : Heating in toluene with p-TsOH produces a six-membered lactone (55% yield) .

Biological Interactions (Enzyme Binding)

The compound’s trifluoromethyl and pyrazole groups enhance binding to hydrophobic enzyme pockets. Docking studies for analogs show:

• Hydrogen bonding between the carboxylic acid and Lys-779 in PI3K-δ .

• Hydrophobic interactions between the CF₃ group and Trp-760/Val-828 residues .

Scientific Research Applications

4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological pathways and enzyme interactions.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The pathways involved can include inhibition of enzyme activity, modulation of signal transduction, and alteration of gene expression .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrrolidine- and Pyrazole-Based Derivatives

Key Compounds Identified in Evidence:

Methyl 5-(2-fluorophenyl)-4-(hydroxymethyl)-1,2-dimethyl-2-pyrrolidinecarboxylate (1052611-84-3) Structural Similarities: Pyrrolidine core with hydroxymethyl and fluorinated aryl substituents. Differences: Lacks the pyrazole-isopropyl unit and trifluoromethyl group at position 3.

1-(3-Chloropyridin-2-yl)-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid (ZINC68593367)

• Structural Similarities : Contains a trifluoromethyl-pyrazole-carboxylic acid motif.
• Differences : Replaces the pyrrolidine ring with a pyridine moiety and lacks the hydroxymethyl spacer.
• Implications : The pyridine ring may enhance π-π stacking interactions compared to the pyrrolidine core, but reduced conformational flexibility could limit target compatibility .

3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid (1001518-85-9) Structural Similarities: Shares a trifluoromethyl-pyrazole unit linked to a carboxylic acid. Differences: Uses a propanoic acid chain instead of a pyrrolidine ring, and incorporates bromine at the pyrazole position. Implications: The bromine substituent may increase molecular weight and steric hindrance, affecting solubility and membrane permeability .

Functional Group Impact Analysis

Table 1: Substituent Effects on Physicochemical Properties

Compound Name	Core Structure	Key Substituents	logP*	Molecular Weight (g/mol)
Target Compound	Pyrrolidine	Trifluoromethyl, Pyrazole-isopropyl	2.1	~380.3
1052611-84-3	Pyrrolidine	Hydroxymethyl, 2-fluorophenyl	1.8	337.3
ZINC68593367	Pyridine-Pyrazole	Trifluoromethyl, 3-chloropyridinyl	3.0	335.7
1001518-85-9	Pyrazole-Propanoic Acid	Trifluoromethyl, Bromine	2.5	342.1

*logP values estimated via computational methods (e.g., Multiwfn ).

Critical Observations :

• The trifluoromethyl group universally increases logP, enhancing membrane permeability but risking solubility limitations.
• The hydroxymethyl group in the target compound improves hydrophilicity compared to analogs like ZINC68593367, which lacks polar spacers.
• Steric effects from the isopropyl group in the target compound may reduce off-target interactions compared to bulkier substituents (e.g., bromine in 1001518-85-9) .

Comparison with Analogs :

• Compounds like ZINC68593367 () utilize chloropyridine intermediates, suggesting divergent routes for aryl group introduction .
• Brominated analogs (e.g., 1001518-85-9) require halogenation steps, increasing synthetic complexity .

Biological Activity

4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This compound features a unique structural motif that combines a pyrazole ring with a trifluoromethyl group and a pyrrolidine backbone, which can influence its pharmacological properties.

Chemical Structure and Properties

The compound can be described by the following chemical structure:

• IUPAC Name : 4-{hydroxy[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• Molecular Formula : C₁₃H₁₈F₃N₃O₃
• Molecular Weight : 307.29 g/mol

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing on its potential as an androgen receptor modulator and its effects on cancer cell lines.

Androgen Receptor Modulation

Research indicates that compounds containing pyrazole and trifluoromethyl groups can act as selective androgen receptor modulators (SARMs). These compounds exhibit high affinity for androgen receptors and demonstrate antagonistic activity, particularly in prostate cancer cell lines. The presence of the trifluoromethyl group enhances the binding affinity and selectivity towards the androgen receptor, making it a candidate for further development in treating androgen-dependent diseases .

Anticancer Activity

In vitro studies have shown that derivatives of this compound can inhibit the proliferation of various cancer cell lines. For example, one study reported significant cytotoxic effects against prostate cancer cell lines, with IC₅₀ values indicating effective inhibition at low concentrations. The mechanism of action is believed to involve modulation of signaling pathways associated with cell growth and survival .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Androgen Receptor Modulation	High affinity and antagonistic activity in prostate cancer cells
Cytotoxicity	Significant inhibition of cancer cell proliferation (IC₅₀ values < 10 µM)
Selectivity	Low potential for drug-drug interactions; favorable safety profile

Detailed Research Findings

• Androgen Receptor Studies : A study highlighted the effectiveness of similar compounds in inhibiting AR-mediated proliferation in prostate cancer models. The structural similarities suggest that our compound may exhibit comparable or enhanced activity due to its unique functional groups .
• Cytotoxicity Profiles : In vitro assays demonstrated that compounds related to our target exhibited IC₅₀ values ranging from 2.76 µM to 9.27 µM against various human tumor cell lines, indicating potent anticancer properties .
• Structure-Activity Relationship (SAR) : The introduction of the trifluoromethyl group was shown to significantly enhance biological activity across several studies, suggesting that modifications to the compound’s structure can lead to improved pharmacological profiles .

Q & A

Q. What are the standard synthetic routes for preparing this compound, and what key intermediates are involved?

The synthesis typically involves multi-step reactions, including Suzuki coupling, ester hydrolysis, and functional group modifications. For example:

• Step 1 : Suzuki-Miyaura coupling of pyrazole derivatives with boronic acids under Pd catalysis (e.g., Pd(PPh₃)₄) in deoxygenated DMF/H₂O mixtures .
• Step 2 : Hydrolysis of ester intermediates (e.g., ethyl 3,4-diaryl-1H-pyrazole-5-carboxylates) using aqueous bases or acids to yield carboxylic acid derivatives .
• Key intermediates : Brominated pyrazole esters (e.g., ethyl 4-bromo-1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate) and trifluoromethyl-substituted aryl boronic acids .

Q. Which spectroscopic techniques are most effective for characterizing the structure and purity of this compound?

• ¹H/¹³C NMR : Critical for confirming regiochemistry and substituent positions, especially for distinguishing pyrrolidine and pyrazole protons. For example, trifluoromethyl groups exhibit distinct splitting patterns in ¹H NMR .
• LCMS/HRMS : Validates molecular weight and purity (>95% by HPLC) .
• IR Spectroscopy : Identifies functional groups like carboxylic acid (-COOH) and hydroxyl (-OH) stretches .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield during scale-up synthesis?

• Catalyst Screening : Test Pd catalysts (e.g., Pd(OAc)₂ vs. PdCl₂) and ligands (e.g., XPhos) to enhance coupling efficiency .
• Solvent Optimization : Replace DMF with less polar solvents (e.g., THF) to reduce side reactions in hydrolysis steps .
• Temperature Control : Maintain 40–100°C during coupling reactions to balance reaction rate and decomposition risks .

Q. What strategies resolve contradictions in reported solubility or stability data?

• Comparative Analysis : Cross-reference solubility studies using polar aprotic solvents (e.g., DMSO) vs. aqueous buffers. For instance, trifluoromethyl groups enhance lipophilicity, but hydroxyl groups may improve aqueous solubility .
• Stability Testing : Conduct accelerated degradation studies under varied pH and temperature conditions. Note that trifluoromethyl-pyrrolidine derivatives are generally stable in acidic media but may degrade under strong oxidizing conditions .

Q. How can computational modeling predict biological interactions or reactivity?

• Docking Studies : Model the compound’s binding affinity with enzymes like PYCR1 (pyrroline-5-carboxylate reductase 1) using the trifluoromethyl group’s electron-withdrawing effects to guide target selection .
• DFT Calculations : Analyze the electrophilicity of the pyrazole ring to predict regioselectivity in nucleophilic substitutions .

Q. What methodologies address conflicting bioactivity data in analogs?

• SAR Studies : Compare substituent effects (e.g., replacing propan-2-yl with cyclopropyl) on inhibitory activity. For example, bulkier groups may reduce membrane permeability but enhance target binding .
• Meta-Analysis : Aggregate data from analogs with similar scaffolds (e.g., pyrazolo[3,4-b]pyridines) to identify trends in potency and selectivity .

Methodological Considerations

Q. Handling Low-Yield Steps in Multi-Step Syntheses

• Intermediate Trapping : Use quenching agents (e.g., NH₄Cl) to stabilize reactive intermediates during Pd-catalyzed steps .
• Purification : Employ flash chromatography with gradient elution (e.g., hexane/EtOAc to DCM/MeOH) to isolate polar carboxylic acid derivatives .

Q. Validating Purity for Biological Assays

• Orthogonal Methods : Combine HPLC (e.g., C18 column, 0.1% TFA mobile phase) with NMR to detect trace impurities .
• Elemental Analysis : Confirm stoichiometry of crystalline derivatives (e.g., salts) to rule out hydrate formation .